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Compound of Interest

Compound Name: Ammonium bromide-d4

Cat. No.: B12404938 Get Quote

An In-depth Technical Guide to the Physical Characteristics of Solid Ammonium Bromide-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ammonium bromide-d4 (ND₄Br) is the deuterated isotopic analog of ammonium bromide,

where the four hydrogen atoms of the ammonium cation have been replaced with deuterium.[1]

With the CAS Number 12265-06-4 and a molecular formula of BrD₄N, this compound is a

white, crystalline solid at room temperature.[1] Due to the different nuclear properties of

deuterium compared to protium, ND₄Br is of particular interest in various scientific fields. It is

frequently used as an internal standard for quantitative analysis by NMR or mass spectrometry,

in neutron scattering studies to probe crystal structures and dynamics, and in research

investigating isotope effects in chemical and physical processes.[1][2] Like its non-deuterated

counterpart, it is an ionic compound, forming a crystal lattice structure.

Physical and Chemical Properties
The fundamental physical properties of solid Ammonium bromide-d4 are summarized below.

These characteristics are essential for handling, storage, and application in experimental

setups.
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Property Value Source(s)

CAS Number 12265-06-4

Molecular Formula ND₄Br

Molecular Weight 101.97 g/mol

Appearance White crystalline solid

Density 2.528 g/mL (at 25 °C)

Melting Point 452 °C (sublimes)

Solubility Soluble in water

Isotopic Purity ≥98 atom % D

Crystallography and Phase Transitions
Solid ND₄Br is known to exhibit polymorphism, meaning it can exist in different crystal

structures depending on temperature and pressure. These structural changes, or phase

transitions, are a defining physical characteristic of the material and are associated with

changes in the ordering of the deuterated ammonium (ND₄⁺) ion tetrahedra within the crystal

lattice. Heat capacity measurements of ND₄Br show distinct maxima that correspond to these

polymorphic transitions. At ambient pressure, the compound undergoes several temperature-

induced phase transitions.

A study investigating the spin-lattice relaxation time of ND₄Br identified a lambda transition as

well as a low-temperature phase change occurring at 169 K. Neutron diffraction studies have

been employed to characterize the average and local structures during these transitions,

confirming a sequence of IV → III → II on warming at ambient pressure.

This table summarizes the known crystallographic phases at ambient pressure. Note that

detailed lattice parameters can be highly dependent on the precise temperature of

measurement.
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Phase Temperature Range
Crystal System
(Tentative)

Key Features

Phase II > 235 K Cubic (CsCl-type) Disordered ND₄⁺ ions.

Phase III ~169 K - 235 K Tetragonal
Partially ordered ND₄⁺

ions.

Phase IV < 169 K Cubic (CsCl-type) Ordered ND₄⁺ ions.

Visualization of Thermal Phase Transitions
The following diagram illustrates the logical relationship between temperature and the crystal

structure of solid Ammonium bromide-d4 at ambient pressure, showing the transitions

between its known polymorphic phases.

Phase Transitions of Solid ND₄Br with Temperature

Phase IV
Ordered CsCl-type Structure

Phase III
Tetragonal Structure

 Warming > 169 K  Cooling < 169 K 

Phase II
Disordered CsCl-type Structure

 Warming > 235 K  Cooling < 235 K 

...

 Further Heating 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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